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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl ketone (DIBK), systematically named 2,6-dimethyl-4-heptanone, is a colorless,
stable liquid with a mild, sweet odor.[1][2][3] It is a branched nine-carbon ketone widely utilized
as an industrial solvent, particularly in coatings, inks, and as a chemical intermediate.[4][5][6]
Its slow evaporation rate and good solvency for a variety of synthetic resins make it a valuable
component in formulations requiring improved flow and blush resistance.[3][7] This technical
guide provides an in-depth overview of the core physical properties of DIBK, presenting
guantitative data in a structured format, outlining experimental protocols for their determination,
and illustrating key relationships through a logical workflow diagram.

Core Physical and Chemical Properties

The physical characteristics of Diisobutyl Ketone are well-documented across various chemical
safety and supplier databases. These properties are crucial for its handling, application, and in
the context of drug development, for understanding its behavior as a potential solvent or
excipient.

General and Physical Properties
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. Notes and
Property Value Units
References
Molecular Weight 142.24 g/mol [21[4]
Appearance Colorless liquid - [1][41[8]
Mild, sweet,
Odor - - [L1[2][31[]
characteristic
Physical State at 15°C o
Liquid - [1]
and 1 atm
Thermal Properties
. Notes and
Property Value Units
References
Range can vary based
Boiling Point at 1 atm 163 -176 °C on purity.[1][8][10][11]
[12]
325 °F [1]
436 K [1]
Freezing/Melting Point  -41 to -46 °C [4][10][13][14][15]
-43 °F [1]
231 K [1]
Flash Point (Closed
49 °C [4]
Cup)
120 °F [4]
Flash Point (Open
131 °F [1]
Cup)
Autoignition
345 - 396 °C [16]
Temperature
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Density and Weight

. Notes and
Property Value Units
References
Specific Gravity at
0.806 - 0.815 - [1][2][11]
20/20°C
Density at 20°C 0.806 kg/L [4]
6.73 Ib/gal [2][4]
Vapor Density Heavier than air - [3]

- olubili | < :

. Notes and
Property Value Units
References

Solubility in Water at

0.04 - 0.05 % wt [4][16]
20°C
Water in DIBK at 20°C  0.45-0.5 % wt [4][16]
Refractive Index at

1.413-1.414 - [12][16]
20°C
lonization Potential 9.04 eV [9]

Other Key Properties
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. Notes and
Property Value Units
References
Vapor Pressure at
1.3 mmHg [2][4]
20°C
0.16 - 0.22 kPa [12][16]
Evaporation Rate
0.15 - [21[4]
(nBuAc =1)
Viscosity at 20°C 0.92-1.05 mPa:-s [2][12][16]
Surface Tension at
23.2 dynes/cm [2]
25°C
Lower Flammability
o 0.8 % viv at 200°F[4][9]
Limit (LEL)
Upper Flammability
6.2-7.1 % viv at 200°F[4][9][16]

Limit (UEL)

Experimental Protocols

The determination of the physical properties of Diisobutyl Ketone adheres to standardized
testing methods, primarily those established by ASTM International. These protocols ensure
consistency and comparability of data across different laboratories and studies.

« Distillation Range (Boiling Point): The boiling range of DIBK is determined according to
ASTM D1078. This test method covers the determination of the distillation range of volatile
organic liquids. The initial boiling point (IBP) and dry point (DP) are recorded, which
represent the temperatures at which the first drop of distillate falls and when the last drop of
liquid evaporates from the bottom of the flask, respectively.[11][12]

o Specific Gravity: The specific gravity is typically measured using ASTM D268. This standard
provides procedures for sampling and testing volatile solvents and chemical intermediates
for use in paint and related coatings and materials.[11]
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» Acidity: The acidity of DIBK, usually expressed as acetic acid, is determined by ASTM
D1613. This method involves titrating the sample with a standard alcoholic potassium
hydroxide solution to a phenolphthalein endpoint.[11]

o Water Content: The water content is measured using ASTM D1364, which is a standard test
method for water in volatile solvents using the Karl Fischer reagent titration.[11]

o Color: The color of DIBK is determined by ASTM D1209, which is a visual comparison of the
color of the sample with platinum-cobalt standards.[11]

o Purity: The purity of DIBK and its isomers is often determined by gas chromatography, with
methods such as ASTM D3329 being applicable for the analysis of purity of methyl isobutyl
ketone by gas chromatography, which can be adapted for DIBK.[12]

» Density: The density of DIBK can be measured using ASTM D4052, a standard test method
for density, relative density, and API gravity of liquids by digital density meter.[12]

o Refractive Index: The refractive index is determined using ASTM D1218, which is the
standard test method for refractive index and refractive dispersion of hydrocarbon liquids.[12]

 Viscosity: The dynamic viscosity can be measured following ASTM D445, the standard test
method for kinematic viscosity of transparent and opaque liquids.[12]

» Electrical Conductivity: The electrical conductivity can be determined by ASTM D4308, a
standard test method for electrical conductivity of liquid hydrocarbons by precision meter.[12]

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a liquid chemical like Diisobutyl Ketone.
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Sample Preparation

Acquire DIBK Sample
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Caption: Workflow for Determining DIBK Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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